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Compound of Interest

1,3-Dioxane-2-carboxylic acid
Compound Name:
ethyl ester

cat. No.: B1320759

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling, storage, and troubleshooting of
"1,3-Dioxane-2-carboxylic acid ethyl ester" (CAS No. 90392-05-5).

Frequently Asked Questions (FAQSs)
Q1: What is the general stability of 1,3-Dioxane-2-carboxylic acid ethyl ester?

Al: 1,3-Dioxane-2-carboxylic acid ethyl ester is generally stable under neutral or weakly
alkaline conditions.[1] However, it is susceptible to hydrolysis under acidic conditions, which
can lead to the opening of the dioxane ring.[1]

Q2: What are the recommended storage conditions for this compound?

A2: It is recommended to store 1,3-Dioxane-2-carboxylic acid ethyl ester in a refrigerator.
The container should be tightly sealed and kept in a dry, cool, and well-ventilated place.[2]

Q3: What are the visible signs of decomposition?

A3: Decomposition, primarily through hydrolysis, may not be immediately visible. However, the
presence of a vinegar-like or acidic odor could indicate the formation of carboxylic acid
byproducts. Cloudiness or the formation of precipitates in the liquid may also suggest
degradation.
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Q4: Is this compound compatible with common laboratory solvents?

A4: Yes, it is readily soluble in common organic solvents such as ethanol, ether, and
dichloromethane. It has slight solubility in water.[1]

Q5: What are the primary hazards associated with this compound?

A5: According to available safety data, this compound may cause an allergic skin reaction
(H317) and serious eye irritation (H319). It is important to wear appropriate personal protective
equipment (PPE), including gloves and safety goggles.

Troubleshooting Guides
Issue 1: Unexpected Reaction Outcome - Ring Opening

e Question: My reaction produced a diol and an aldehyde instead of the expected product.
What could be the cause?

o Answer: The 1,3-dioxane ring is sensitive to acidic conditions.[1] The presence of acid, even
in catalytic amounts, can catalyze the hydrolysis of the cyclic acetal, leading to ring-opening
and the formation of 1,3-propanediol and ethyl glyoxylate.

o Troubleshooting Steps:
» Check pH: Ensure all reagents and solvents are neutral or slightly basic.

» Use Acid Scavengers: If acidic byproducts are generated during the reaction, consider
adding a non-nucleophilic base, such as proton sponge or a hindered amine, to
neutralize the acid in situ.

» Anhydrous Conditions: Minimize the presence of water, as it is a key reagent in the
hydrolysis reaction.

Issue 2: Low Yield or Incomplete Reaction

e Question: My reaction is sluggish or gives a low yield. What are some potential reasons?

o Answer: Several factors could contribute to low reactivity. The steric hindrance of the dioxane
ring might slow down reactions at the ester group. Additionally, the purity of the starting
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material and the reaction conditions play a crucial role.
o Troubleshooting Steps:

» Verify Purity: Confirm the purity of your 1,3-Dioxane-2-carboxylic acid ethyl ester
using techniques like NMR or GC-MS. Impurities could inhibit the reaction.

» Increase Temperature: Gently increasing the reaction temperature can enhance the
reaction rate. Monitor for any signs of decomposition.

» Optimize Catalyst: If using a catalyst, screen different catalysts or adjust the catalyst
loading.

» Extend Reaction Time: Some reactions may require longer periods to reach completion.
Monitor the reaction progress by TLC or another suitable analytical method.

Issue 3: Ester Hydrolysis During Work-up

e Question: | am isolating my product, and it appears the ethyl ester is being hydrolyzed to the
corresponding carboxylic acid. How can | prevent this?

e Answer: Aqueous acidic conditions during the work-up are the most likely cause of ester
hydrolysis.

o Troubleshooting Steps:

= Neutral or Basic Wash: Use a mild basic solution, such as saturated sodium
bicarbonate, for aqueous washes to neutralize any residual acid.

= Minimize Contact Time: Reduce the time your compound is in contact with aqueous
layers.

» Anhydrous Work-up: If possible, perform a non-aqueous work-up.

» Temperature Control: Keep the temperature low during the work-up to minimize the rate
of hydrolysis.

Data Presentation
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Table 1: Physical and Chemical Properties

Property Value Reference
CAS Number 90392-05-5 [11[3][4]1[5]
Molecular Formula C7H1204 [31[41[5]
Molecular Weight 160.17 g/mol [41[5]
Appearance Colorless to light yellow liquid [1]

Boiling Point 210-212 °C (at normal o

pressure)

85-87 °C (at 10 mmHg)

[1]

Freezing Point

Approx. -10 °C or below

[1]

Solubility

Soluble in ethanol, ether,
dichloromethane; slightly

soluble in water

[1]

Table 2: Safety Information
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Hazard Statement Code Description Reference
GHS Pictogram GHSO07 Exclamation Mark

Signal Word Warning

Hazard Statements H317 May cause an allergic

skin reaction.

Causes serious eye

H319 o
irritation.
Wear protective
_ gloves/protective
Precautionary )
P280 clothing/eye
Statements ]
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact

lenses, if present and
easy to do. Continue

rinsing.

Experimental Protocols

Protocol 1: Example Procedure for Acid-Catalyzed Hydrolysis
This protocol describes the complete hydrolysis of both the ester and the dioxane ring.

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 1,3-Dioxane-2-carboxylic acid ethyl ester (1.0 eq) in a 1:1 mixture of water
and a co-solvent like dioxane or THF.

» Acid Addition: Add a catalytic amount of a strong acid, such as concentrated hydrochloric
acid or sulfuric acid (e.g., 0.1-0.2 eq).

e Heating: Heat the reaction mixture to reflux.
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e Monitoring: Monitor the progress of the reaction by TLC or GC-MS until the starting material
is consumed.

o Work-up:
o Cool the reaction mixture to room temperature.
o Neutralize the acid with a suitable base (e.g., sodium bicarbonate solution).
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

« Purification: Purify the resulting 1,3-propanediol and ethyl glyoxylate (or its hydrolysis
products) by appropriate methods, such as distillation or chromatography.

Protocol 2: Example Procedure for Reduction with Lithium Aluminum Hydride (LiAlH4)
This protocol describes the reduction of the ethyl ester to a primary alcohol.

e Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), suspend lithium
aluminum hydride (LiAlH4) (approx. 1.5-2.0 eq) in anhydrous diethyl ether or THF in a round-
bottom flask equipped with a dropping funnel and a magnetic stirrer. Cool the suspension in
an ice bath.

» Substrate Addition: Dissolve 1,3-Dioxane-2-carboxylic acid ethyl ester (1.0 eq) in
anhydrous diethyl ether or THF and add it dropwise to the LiAlH4 suspension via the
dropping funnel, maintaining the temperature below 10 °C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours, or until the reaction is complete as monitored by TLC.

e Quenching: Carefully and slowly quench the excess LiAlH4 by the dropwise addition of ethyl
acetate, followed by the cautious addition of water and then a 15% aqueous solution of
sodium hydroxide.

o Work-up:
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o Filter the resulting precipitate (aluminum salts) and wash it thoroughly with ether or THF.

o Combine the filtrate and washes, dry the organic layer over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure.

o Purification: Purify the resulting (1,3-Dioxan-2-yl)methanol by distillation or column
chromatography.

Mandatory Visualizations
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Caption: Chemical stability of 1,3-Dioxane-2-carboxylic acid ethyl ester under different
conditions.
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Caption: Troubleshooting workflow for common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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